(Z)-methyl 2-(5,7-dimethyl-2-((4-(pyrrolidin-1-ylsulfonyl)benzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[5,7-dimethyl-2-(4-pyrrolidin-1-ylsulfonylbenzoyl)imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C23H25N3O5S2/c1-15-12-16(2)21-19(13-15)26(14-20(27)31-3)23(32-21)24-22(28)17-6-8-18(9-7-17)33(29,30)25-10-4-5-11-25/h6-9,12-13H,4-5,10-11,14H2,1-3H3
• InChI Key: YTWIBMRTBXVUMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N(C(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4)S2)CC(=O)OC)C
• Molecular Formula: C23H25N3O5S2
• Molecular Weight: 487.6 g/mol

Description

(Z)-methyl 2-(5,7-dimethyl-2-((4-(pyrrolidin-1-ylsulfonyl)benzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C23H25N3O5S2 and its molecular weight is 487.59. The purity is usually 95%.
BenchChem offers high-quality (Z)-methyl 2-(5,7-dimethyl-2-((4-(pyrrolidin-1-ylsulfonyl)benzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-methyl 2-(5,7-dimethyl-2-((4-(pyrrolidin-1-ylsulfonyl)benzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Aldose Reductase Inhibitors

A series of new iminothiazolidin-4-one acetate derivatives was synthesized and evaluated as inhibitors for aldose reductase, an enzyme implicated in diabetic complications. These compounds showed significant inhibitory potency, suggesting potential as novel drugs for the treatment of diabetic complications (Sher Ali et al., 2012).

Heterocyclic System Synthesis

The synthesis and transformations of methyl (E)-2-(acetylamino)-3-cyanoprop-2-enoate and its benzoyl analog were explored for the preparation of polyfunctional heterocyclic systems. These compounds are versatile synthons for generating polysubstituted heterocyclic systems, such as pyrroles and pyrimidines, demonstrating the compound's utility in complex organic synthesis (Lucija Pizzioli et al., 1998).

GPIIb/IIIa Integrin Antagonists

Ethyl N-[3-(2-fluoro-4-(thiazolidin-3-yl(imino)methyl)benzoyl)amino-2, 2-dimethylpentanoyl]piperidine-4-acetate was identified as a highly potent and orally active fibrinogen receptor antagonist. It features a trisubstituted beta-amino acid residue, indicating its significance in developing antithrombotic treatments, particularly for acute phases (Y. Hayashi et al., 1998).

Anticancer Agents

The synthesis of substituted N-(4-(6-methyl-1H-benzo[d]imidazol-2-yl)-5,6-dihydropyridin-1(2H)-yl) benzamide/benzenesulfonamide as anticancer agents was reported. These compounds, through the incorporation of the tetrahydropyridine ring system and benzimidazole pharmacophores, exhibited strong cytotoxic activities against various cancer cell lines, highlighting the therapeutic potential of structurally complex molecules in cancer treatment (S. M. Farah et al., 2011).